Cas no 405230-94-6 (2,5-Dichloropyridine-3,4-diamine)

• Product Name: 2,5-Dichloropyridine-3,4-diamine
• CAS No: 405230-94-6
• MF: C₅H₅Cl₂N₃
• MW: 178.019298315048
• MDL: MFCD19690311
• CID: 1031611
• PubChem ID: 22284010
• Update Time: 2025-06-07

2,5-Dichloropyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloropyridine-3,4-diamine
• 2,5-Dichloro-3,4-pyridinediamine
• 3,4-diamino-2,5-dichloropyridine
• AK126928
• KB-225874
• PB19699
• FCH1193433
• 23,4-DIAMINO-,5-DICHLOROPYRIDINE
• AX8248719
• ST24038736
• MFCD19690311
• SY024663
• DTXSID10624357
• AS-36266
• CS-0052141
• AKOS016012733
• DA-24778
• A873304
• 405230-94-6
• SCHEMBL6305842

• MDL： MFCD19690311
• Inchi： 1S/C5H5Cl2N3/c6-2-1-10-5(7)4(9)3(2)8/h1H,9H2,(H2,8,10)
• InChI Key： KHFRUPQTKINLOG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1N)N)Cl

Computed Properties

• Exact Mass: 176.98625
• Monoisotopic Mass: 176.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 1.1

Experimental Properties

• PSA: 64.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,5-Dichloropyridine-3,4-diamine

Introduction to 2,5-Dichloropyridine-3,4-diamine (CAS No. 405230-94-6)

2,5-Dichloropyridine-3,4-diamine is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. With the CAS number 405230-94-6, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, comprising two chlorine substituents and two amino groups on a pyridine backbone, make it a versatile building block for further chemical modifications and functionalizations.

The compound's significance is further underscored by its role in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted its utility in designing molecules with potential applications in treating a range of diseases. For instance, derivatives of 2,5-Dichloropyridine-3,4-diamine have been explored for their antimicrobial and anticancer properties. The presence of both electron-withdrawing and electron-donating groups on its structure allows for fine-tuning of physicochemical properties, making it an attractive scaffold for drug discovery.

In the realm of agrochemicals, 2,5-Dichloropyridine-3,4-diamine has shown promise as a precursor in the synthesis of herbicides and pesticides. Its structural framework enables the development of compounds that can interact selectively with biological targets in plants, offering new solutions to crop protection challenges. The growing demand for sustainable agricultural practices has intensified research into optimizing such intermediates for enhanced efficacy and environmental compatibility.

The synthesis of 2,5-Dichloropyridine-3,4-diamine typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the compound meets the stringent requirements for industrial and research applications. Techniques such as catalytic hydrogenation and selective chlorination are commonly utilized to achieve the desired product with minimal byproducts.

Recent studies have also explored the catalytic properties of 2,5-Dichloropyridine-3,4-diamine in transition metal-catalyzed reactions. Its ability to act as a ligand or substrate in various catalytic cycles has opened new avenues for developing efficient synthetic routes to complex molecules. This aspect is particularly relevant in industrial settings where cost-effective and scalable processes are essential.

The pharmacological potential of 2,5-Dichloropyridine-3,4-diamine has been further investigated through computational modeling and high-throughput screening. These approaches have facilitated the identification of novel analogs with improved biological activity. For example, computational studies have suggested that modifications at the chlorine and amino positions can significantly enhance binding affinity to target proteins. Such insights are invaluable for guiding experimental efforts and accelerating the discovery pipeline.

In conclusion, 2,5-Dichloropyridine-3,4-diamine (CAS No. 405230-94-6) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural attributes and synthetic versatility make it a cornerstone in modern chemical research. As advancements continue to emerge, this compound is expected to play an increasingly pivotal role in developing next-generation therapeutics and sustainable agricultural solutions.